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Compound of Interest

Compound Name: 4,4',4''-Methanetriyltribenzonitrile

Cat. No.: B601160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of Letrozole

EP Impurity B, a known process-related impurity in the synthesis of the non-steroidal

aromatase inhibitor, Letrozole. Understanding the physicochemical properties, synthesis, and

analytical characterization of this impurity is crucial for ensuring the quality, safety, and efficacy

of the final drug product.

Physicochemical Properties
Letrozole EP Impurity B is chemically identified as 4,4′,4″-Methanetriyltribenzonitrile.[1][2] Its

fundamental physicochemical properties are summarized in the table below.
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Property Value Reference

Chemical Name
4,4′,4″-

Methanetriyltribenzonitrile
[1][2]

Synonyms

4-[bis(4-

cyanophenyl)methyl]benzonitril

e, Letrozole Impurity B

[3]

CAS Number 113402-31-6 [1][3]

Molecular Formula C22H13N3 [1][3][4]

Molecular Weight 319.36 g/mol [3][4]

Appearance
Solid (Appearance details may

vary by supplier)

SMILES

N#CC1=CC=C(C(C2=CC=C(C

=C2)C#N)C3=CC=C(C=C3)C#

N)C=C1

[1]

Synthesis and Formation
Letrozole EP Impurity B is not a degradation product but a process-related impurity formed

during the synthesis of Letrozole. While the exact step of its formation can vary depending on

the synthetic route employed for Letrozole, a plausible pathway involves the reaction of a key

intermediate with excess reagents or under specific reaction conditions.

One potential synthetic route to 4,4′,4″-Methanetriyltribenzonitrile involves the reaction of 4-

methylbenzonitrile with 4-fluorobenzonitrile in the presence of a strong base.[5] This reaction

highlights a possible mechanism for its formation as a byproduct if 4-methylbenzonitrile or

similar precursors are present in the reaction mixture for Letrozole synthesis.
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Reactants

Reaction Conditions

Product

4-Methylbenzonitrile

Letrozole EP Impurity B
(4,4',4''-Methanetriyltribenzonitrile)

1. Deprotonation

4-Fluorobenzonitrile

2. Nucleophilic
Aromatic Substitution

(repeated)

Strong Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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